Cas no 2227917-33-9 (rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile)

• Product Name: rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile
• CAS No: 2227917-33-9
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5867322
• PubChem ID: 165658335
• Update Time: 2025-08-04

rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile
• rac-3-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]benzonitrile
• EN300-1775943
• 2227917-33-9

• Inchi： 1S/C12H14N2/c1-12(2)10(11(12)14)9-5-3-4-8(6-9)7-13/h3-6,10-11H,14H2,1-2H3/t10-,11-/m0/s1
• InChI Key： UMEITEGBHVHHGY-QWRGUYRKSA-N
• SMILES： N[C@H]1[C@H](C2C=CC=C(C#N)C=2)C1(C)C

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile

Comprehensive Overview of rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile (CAS No. 2227917-33-9)

The compound rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile (CAS No. 2227917-33-9) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,2-dimethylcyclopropyl moiety and the benzonitrile group, make it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile?" The synthesis typically involves asymmetric cyclopropanation followed by functional group transformations. Recent advancements in catalysis and green chemistry have improved the efficiency of its production, reducing waste and energy consumption. This aligns with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial settings.

The rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile structure has garnered attention for its potential role in developing central nervous system (CNS) therapeutics. Its cyclopropylamine moiety is a known pharmacophore in neurotransmitters and neuromodulators. With mental health disorders like depression and anxiety becoming a global concern, researchers are exploring this compound's derivatives as potential serotonin reuptake inhibitors or dopamine modulators.

In the context of precision medicine, the stereochemistry of rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile is critical. The (1R,3S) configuration may exhibit different biological activities compared to its enantiomers, a phenomenon widely studied in chiral drug development. This aspect is particularly relevant given the increasing FDA approvals of single-enantiomer drugs, making the resolution of racemic mixtures like this compound a key research area.

From an analytical perspective, characterizing CAS No. 2227917-33-9 requires advanced techniques such as chiral HPLC and X-ray crystallography to confirm its stereochemical purity. The benzonitrile group provides a strong UV chromophore, facilitating detection in various analytical methods. These properties make it an excellent candidate for method development studies, another frequently searched topic in analytical chemistry circles.

The agrochemical industry has shown interest in rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile derivatives as potential plant growth regulators or pesticide intermediates. With the global push toward sustainable agriculture, compounds with novel modes of action are in high demand. The 2,2-dimethylcyclopropyl structure in particular may impart resistance to metabolic degradation, potentially leading to more environmentally persistent active ingredients.

Recent patent literature reveals growing intellectual property activity surrounding CAS No. 2227917-33-9 and its analogs, particularly in applications related to protein kinase inhibition and cancer therapeutics. This aligns with current trends in pharmaceutical research where small molecule inhibitors continue to dominate drug development pipelines. The compound's modular structure allows for diverse structural modifications, making it a versatile scaffold for medicinal chemistry optimization.

From a regulatory standpoint, rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile presents interesting challenges in terms of REACH compliance and ICH guidelines for chiral substances. These aspects are increasingly important to researchers who frequently search for information on regulatory requirements for novel chemical entities. The compound's stability under various pH conditions and its degradation pathways are active areas of investigation for proper safety assessment.

In material science applications, the benzonitrile moiety of CAS No. 2227917-33-9 offers potential as a building block for liquid crystals or organic semiconductors. The rigid cyclopropyl structure could contribute to desirable thermal and electronic properties in these materials. This multidisciplinary applicability makes the compound a subject of interest beyond traditional chemical synthesis, touching on emerging fields like organic electronics and molecular machines.

The future research directions for rac-3-(1R,3S)-3-amino-2,2-dimethylcyclopropylbenzonitrile likely include further exploration of its structure-activity relationships and development of more efficient synthetic protocols. With artificial intelligence gaining traction in molecular design, this compound serves as an excellent test case for computational chemistry approaches to predict biological activity and optimize synthetic routes. These cutting-edge applications ensure continued relevance of this interesting chemical entity in the evolving landscape of chemical research and development.